3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide

• IUPAC Name: 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H27N3O4S/c1-4-22(5-2)27(23,24)15-11-12-17(25-3)16(13-15)18-20-19(26-21-18)14-9-7-6-8-10-14/h11-14H,4-10H2,1-3H3
• InChI Key: WLYOUBHGKMEYIE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)C2=NOC(=N2)C3CCCCC3
• Molecular Formula: C19H27N3O4S
• Molecular Weight: 393.5 g/mol

Description

3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It was first synthesized in the early 1990s by scientists at Merck Research Laboratories and has since been used extensively in scientific research.

Mechanism of Action

3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide selectively blocks the dopamine D4 receptor, which is a member of the G protein-coupled receptor family. This receptor is primarily located in the prefrontal cortex and limbic system of the brain, where it modulates dopamine-mediated neurotransmission. By blocking the dopamine D4 receptor, this compound inhibits dopamine-mediated signaling in these regions of the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its ability to block the dopamine D4 receptor. This receptor is involved in a variety of physiological and behavioral processes, including cognition, emotion, and movement. By selectively blocking the dopamine D4 receptor, this compound has been shown to affect these processes in animal models.

Advantages and Limitations for Lab Experiments

3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide has several advantages for use in laboratory experiments. It is a highly selective antagonist of the dopamine D4 receptor, which makes it a useful tool for investigating the role of this receptor in physiological and behavioral processes. However, it also has some limitations, including its relatively short half-life and the potential for off-target effects.

Future Directions

There are several future directions for research involving 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide. One area of interest is the role of the dopamine D4 receptor in psychiatric disorders, such as schizophrenia and attention-deficit/hyperactivity disorder. Another area of interest is the potential therapeutic applications of dopamine D4 receptor antagonists, particularly in the treatment of addiction and substance abuse. Additionally, there is ongoing research into the development of more selective and potent dopamine D4 receptor antagonists.

Synthesis Methods

The synthesis of 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide involves a multistep process that begins with the reaction of 4-methoxybenzenesulfonyl chloride with diethylamine to form N,N-diethyl-4-methoxybenzenesulfonamide. This compound is then reacted with cyclohexyl isocyanate to form this compound.

Scientific Research Applications

3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-N,N-diethyl-4-methoxybenzenesulfonamide has been used extensively in scientific research to study the dopamine D4 receptor. This receptor is involved in a variety of physiological and behavioral processes, including cognition, emotion, and movement. By selectively blocking the dopamine D4 receptor, this compound has been used to investigate the role of this receptor in these processes.